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Compound of Interest

Benzyl 2-amino-3-
Compound Name:
hydroxypropanoate

cat. No.: B3187787

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information, handling protocols, and
emergency procedures for L-Serine benzyl ester. The following sections detail the compound's
properties, potential hazards, and best practices for its use in a laboratory setting to ensure the
safety of all personnel.

Chemical and Physical Properties

L-Serine benzyl ester is a derivative of the amino acid L-serine, commonly used in peptide
synthesis and other organic reactions.[1][2] It is typically available as a white to off-white
powder or crystalline solid.[3][4] The hydrochloride salt form is also common and is readily

soluble in water.[1][5]

Table 1: Physical and Chemical Properties of L-Serine Benzyl Ester and its Hydrochloride Salt
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L-Serine Benzyl

L-Serine Benzyl

Property Ester Source(s)
Ester .
Hydrochloride
Molecular Formula C10H13NO3 C10H13NOs - HCI [31[6]
Molecular Weight 195.21 g/mol 231.68 g/mol [3][6]
White to off-white ) ) )
Appearance White crystalline solid 41071
powder
] ] 92 - 102 °C (for Fmoc-  Approximately 175°C
Melting Point . [11[7]
protected) (decomposition)
. Data not readily )
Solubility ) Soluble in water [11[5]
available
0-8 °C (for Fmoc-
Storage Temperature -20°C [31[7]

protected)

Safety and Hazard Information

The toxicological properties of L-Serine benzyl ester have not been fully investigated.[8]
Therefore, it should be handled with care, assuming it may be harmful. Some sources suggest
that certain amino acid esters can have high nicotinic activity and may be lethal at low doses in
animal studies, with the cause of death being asphyxia due to respiratory muscle paralysis.[8]

GHS Hazard Classification:

There is some inconsistency in the GHS classification for L-Serine benzyl ester and its
derivatives across different suppliers. Some safety data sheets (SDS) for related compounds,
such as Boc-L-Serine benzyl ester, indicate potential for skin irritation, eye irritation, and
respiratory irritation.[9] However, other sources state that L-Serine benzyl ester hydrochloride
does not meet the criteria for classification in any hazard class.[10] Given this ambiguity, it is
prudent to handle the compound as potentially hazardous.

Potential Hazards:

 Inhalation: May cause respiratory tract irritation.[6]
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Skin Contact: May cause skin irritation.[6]
Eye Contact: May cause serious eye irritation.[6]

Ingestion: The effects of ingestion are not well-documented, but it should be avoided.

Standard Operating Procedures for Safe Handling

The following protocols are recommended for handling L-Serine benzyl ester in a laboratory

setting.

Personal Protective Equipment (PPE)

Proper PPE is essential to minimize exposure.[11]

Eye Protection: Chemical safety goggles or glasses that meet ANSI Z.87.1 standards should
be worn.[4] A face shield may be necessary if there is a risk of splashing.[4]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[12]
Gloves should be inspected before use and changed immediately if contaminated.[4]

Body Protection: A laboratory coat should be worn and kept buttoned.[4] Long pants and
closed-toe shoes are required.[4]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator (e.g.,
N95 dust mask) should be used.[3][12] Work should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[13]

Handling and Storage

Handling: Avoid creating dust.[14] Use in a well-ventilated area or in a chemical fume hood.
[13] Wash hands thoroughly after handling.[15] Avoid contact with skin, eyes, and clothing.
[14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[14] Keep
away from incompatible materials such as strong oxidizing agents.[10] Some forms of L-
Serine benzyl ester require storage at reduced temperatures (e.g., -20°C).[3] Always check
the supplier's recommendations.
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Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[14]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[8] Remove contaminated clothing. Seek medical attention if irritation persists.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[14]

Spill Response

For a small powder spill:

Alert personnel in the immediate area.
Wear appropriate PPE, including respiratory protection.

Gently cover the spill with a damp paper towel or use a light mist of water to prevent the
powder from becoming airborne.[16]

Carefully sweep the material into a suitable container for disposal.[1] Avoid dry sweeping
which can generate dust.[14]

Decontaminate the area with a suitable cleaning solution.

Dispose of contaminated materials as hazardous waste in accordance with local, state, and
federal regulations.[16]

For a large spill, evacuate the area and contact your institution's emergency response team.
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Firefighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[14]

o Specific Hazards: Upon combustion, it may produce toxic fumes, including carbon monoxide,

carbon dioxide, and nitrogen oxides.[16]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[14]

Disposal Considerations

Dispose of L-Serine benzyl ester and any contaminated materials as hazardous waste.[14]
Follow all federal, state, and local regulations for chemical waste disposal.[16] Do not allow the

material to enter drains or waterways.[14]

Visualized Workflows

The following diagrams illustrate key safety and emergency workflows.
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GHS Hazard Communication for L-Serine Benzyl Ester

Product Information User Actions
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L-Serine Benzyl Ester

Provides|detailed Provides key
safety infprmation hazard information

Safety Data Sheet (SDS) Product Label

Follow Precautionary Statements

Hazard Identification

Precautionary Statements
(Prevention, Response, Storage, Disf

[ EETIEET e Signal Word Hazard Statements
posal) (e.g., Exclamation Mark) (e.g., Warning) (e.g., H315: Causes skin iritation) Use appropriate PPE

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow.
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Emergency Procedure for Chemical Exposure/Spill
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P P (Flush skin/eyes, move to fresh air) Emergency Services

:

Dispose of Contaminated Waste Properly Seek Immediate Medical Attention

l

Report the Incident

Click to download full resolution via product page

Caption: Emergency Procedure Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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